Cas no 886917-34-6 (N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrothiophene-2-carboxamide)

• Product Name: N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrothiophene-2-carboxamide
• CAS No: 886917-34-6
• MF: C₁₄H₁₀N₄O₄S₂
• MW: 362.383599758148
• CID: 5476831
• Update Time: 2025-07-14

N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-5-nitrothiophene-2-carboxamide
• N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrothiophene-2-carboxamide

• Inchi： 1S/C14H10N4O4S2/c1-23-9-4-2-8(3-5-9)13-16-17-14(22-13)15-12(19)10-6-7-11(24-10)18(20)21/h2-7H,1H3,(H,15,17,19)
• InChI Key： YHMJALNTDKYDIN-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=C(SC)C=C3)O2)=O)SC([N+]([O-])=O)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes

Additional information on N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrothiophene-2-carboxamide

Research Briefing on N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrothiophene-2-carboxamide (CAS: 886917-34-6)

In recent years, the compound N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrothiophene-2-carboxamide (CAS: 886917-34-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

The compound, characterized by its unique 1,3,4-oxadiazole and nitrothiophene moieties, has been investigated for its role as a potential inhibitor of various enzymatic targets. Recent studies have highlighted its efficacy in modulating pathways associated with inflammation, cancer, and infectious diseases. The presence of the methylsulfanylphenyl group is believed to enhance its binding affinity to specific protein targets, making it a promising candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 886917-34-6 exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers employed molecular docking simulations and in vitro assays to validate its binding mode and selectivity. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the anticancer potential of 886917-34-6. A study conducted by a team at the National Cancer Institute revealed that the compound induces apoptosis in several cancer cell lines, including breast and lung adenocarcinoma, by disrupting mitochondrial membrane potential and activating caspase-dependent pathways. The nitrothiophene moiety was identified as a critical pharmacophore for this activity.

Another area of interest is the compound's potential as an antimicrobial agent. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that 886917-34-6 exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 886917-34-6. Recent pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and rapid metabolism, necessitating further structural modifications to improve its drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, N-{5-4-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-5-nitrothiophene-2-carboxamide (886917-34-6) represents a versatile scaffold with multiple therapeutic applications. Ongoing research efforts are focused on elucidating its precise mechanisms of action and optimizing its pharmacological profile. The compound's unique structural features and broad biological activity make it a valuable candidate for future drug discovery initiatives in the fields of oncology, immunology, and infectious diseases.